Cas no 1353952-03-0 (2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol
• CAS No: 1353952-03-0
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 2167858
• Update Time: 2025-06-12

2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol
• 2-(Isopropyl(1-phenylpropyl)amino)ethanol
• AM92449
• 2-[Isopropyl-(1-phenylpropyl)amino]ethanol

• Inchi： 1S/C14H23NO/c1-4-14(13-8-6-5-7-9-13)15(10-11-16)12(2)3/h5-9,12,14,16H,4,10-11H2,1-3H3
• InChI Key： UMFJFXVOSBORQH-UHFFFAOYSA-N
• SMILES： OCCN(C(C)C)C(C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 176
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol

Introduction to 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol (CAS No. 1353952-03-0)

2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol, identified by its Chemical Abstracts Service (CAS) number 1353952-03-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aminoalkyl backbone, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular design. The presence of both isopropyl and (1-phenyl-propyl) substituents introduces unique steric and electronic properties, making it a valuable scaffold for developing novel therapeutic agents.

The synthesis of 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol involves multi-step organic transformations, typically starting from readily available precursors such as isopropylamine and phenylpropyl halides. Advanced catalytic methods, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring high purity for downstream applications.

In recent years, the pharmaceutical industry has seen a surge in the exploration of aminoalkanol derivatives due to their broad biological activity. 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol has been investigated for its potential role as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinase inhibitors often require precise spatial arrangements of functional groups to interact effectively with their target enzymes. The bulky side chains in 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol provide an ideal platform for tuning such interactions, making it a promising building block.

Moreover, the compound’s structural features have attracted interest in the development of central nervous system (CNS) drugs. The amine group and the flexible ethanol moiety allow for modifications that can enhance blood-brain barrier penetration, a crucial factor for many CNS therapeutics. Preclinical studies have begun to explore derivatives of 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol as potential candidates for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The compound’s ability to modulate neurotransmitter pathways is being scrutinized through computational modeling and experimental validation.

The chemical properties of 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol also make it useful in material science applications. Its amphiphilic nature allows it to act as a surfactant or ligand in polymerization reactions, influencing the morphology and stability of resulting materials. Researchers are exploring its use in creating functional coatings that exhibit enhanced adhesion or biocompatibility, which could revolutionize medical device manufacturing.

From a regulatory perspective, 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol (CAS No. 1353952-03-0) is classified as a research chemical, subject to standard laboratory safety protocols. While it does not pose acute toxicity risks under normal handling conditions, proper ventilation and personal protective equipment (PPE) are recommended during synthesis and handling to ensure worker safety. The compound’s stability under various storage conditions has been well-documented, with recommended storage at cool temperatures away from light.

The future prospects of 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol are bright, with ongoing research expanding its applications across multiple domains. As computational chemistry advances, virtual screening techniques are being used to identify new derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical trials, bringing novel treatments closer to reality.

In conclusion, 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol represents a versatile and innovative compound with far-reaching implications in pharmaceuticals, materials science, and beyond. Its unique structural attributes continue to drive exploration into its potential benefits, solidifying its place as a cornerstone in modern chemical research.